Cas no 628-30-8 (Propyl isothiocyanate)

• Product Name: Propyl isothiocyanate
• CAS No: 628-30-8
• MF: C₄H₇NS
• MW: 101.170079469681
• MDL: MFCD00004823
• CID: 39248
• PubChem ID: 69403
• Update Time: 2025-05-20

Propyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Propyl isothiocyanate
• 1-Propyl isothiocyanate
• 1-isothiocyanatopropane
• n-propyl isothiocyanate
• Isothiocyanic Acid Propyl Ester
• 628-30-8
• J-670001
• Isothiocyanic acid n-propyl ester
• FT-0627524
• DTXSID50211881
• EINECS 211-035-8
• NS00035185
• J-801000
• n-propyl-isothiocyanate
• Isothiocyanic acid, propyl ester
• 1-Isothiocyanatopropane #
• 1-isothiocynatopropane
• Propane, 1-isothiocyanato-
• LS-12994
• I0388
• InChI=1/C4H7NS/c1-2-3-5-4-6/h2-3H2,1H
• J-802263
• AI3-37783
• MFCD00004823
• Propyl isothiocyanate, 98%
• AKOS000212402
• n-propylisothiocyanate
• CHEMBL2251726
• EN300-18647
• propylisothiocyanate
• 1-isothiocyanato-propane
• D91136
• SCHEMBL330716
• DB-080980
• DTXCID80134372
• STK399811

• MDL： MFCD00004823
• Inchi： 1S/C4H7NS/c1-2-3-5-4-6/h2-3H2,1H3
• InChI Key： KKASGUHLXWAKEZ-UHFFFAOYSA-N
• SMILES： S=C=NCCC
• BRN： 1740199

Computed Properties

• Exact Mass: 101.03000
• Monoisotopic Mass: 101.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.978 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 153°C(lit.)
• Flash Point: Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
• Refractive Index: n20/D 1.504(lit.)
• PSA: 44.45000
• LogP: 1.49920
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water.

Propyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H302+H312+H332,H314,H335
• Warning Statement： P210,P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：2924
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-34-36/37
• Safety Instruction： S36/37/39-S33-S27-S26-S16-S45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R20/21/22; R34
• Packing Group：II
• Hazard Level：3
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters